Cas no 1803571-74-5 (2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride)

• Product Name: 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride
• CAS No: 1803571-74-5
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• MDL: MFCD28397461
• CID: 4777713
• PubChem ID: 119030996
• Update Time: 2025-07-02

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride
• 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride

• MDL： MFCD28397461
• Inchi： 1S/C9H19NO2.ClH/c1-5(2)7(6(3)4)8(10)9(11)12;/h5-8H,10H2,1-4H3,(H,11,12);1H
• InChI Key： BZVMTVNSNJQAQT-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C(C(C)C)C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride

Research Brief on 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride (CAS: 1803571-74-5): Recent Advances and Applications

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride (CAS: 1803571-74-5) is a chemically modified amino acid derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound, characterized by its branched-chain structure and hydrochloride salt form, has been explored for its role in peptide synthesis, drug development, and as a building block for more complex molecules. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable candidate for various therapeutic and research applications.

Recent studies have focused on the synthesis and optimization of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride to improve its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its consistency across batches. Researchers have also investigated its stability under different storage conditions, which is critical for its use in long-term studies and commercial applications.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of novel peptide-based therapeutics. Peptides containing this modified amino acid have shown enhanced stability and bioavailability compared to their natural counterparts. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride into peptide sequences improved resistance to enzymatic degradation, thereby extending their half-life in vivo. This finding has significant implications for the development of peptide drugs targeting chronic diseases.

In addition to its pharmaceutical applications, 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride has been studied for its role in chemical biology. Researchers have utilized this compound to probe enzyme-substrate interactions and to design inhibitors for specific biological pathways. Its structural versatility allows for the introduction of various functional groups, enabling the creation of tailored molecules for targeted research. A recent preprint on bioRxiv highlighted its use in the development of a new class of protease inhibitors, showcasing its potential in drug discovery.

Despite these advancements, challenges remain in the large-scale production and application of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. However, ongoing research and collaborations between academic institutions and pharmaceutical companies are expected to overcome these hurdles. Future studies are likely to explore its use in combination therapies and its efficacy in preclinical models of disease.

In conclusion, 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid hydrochloride (CAS: 1803571-74-5) represents a promising compound in the fields of drug development and chemical biology. Its unique properties and versatility make it a valuable tool for researchers aiming to innovate in peptide therapeutics and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of biomedical advancements.